Cas no 2228364-33-6 (tert-butyl N-3-amino-2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropylcarbamate
• CAS No: 2228364-33-6
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 6574401
• PubChem ID: 165828169
• Update Time: 2025-08-11

tert-butyl N-3-amino-2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropylcarbamate
• tert-butyl N-[3-amino-2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropyl]carbamate
• 2228364-33-6
• EN300-1900727

• Inchi： 1S/C18H28N2O2/c1-17(2,3)22-16(21)20-12-18(4,11-19)15-10-9-13-7-5-6-8-14(13)15/h5-8,15H,9-12,19H2,1-4H3,(H,20,21)
• InChI Key： ZRIQFSQRXUFAIS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C)(CN)C1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 304.215078140g/mol
• Monoisotopic Mass: 304.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropylcarbamate

Introduction to Tert-butyl N-3-amino-2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropylcarbamate (CAS No. 2228364-33-6)

Tert-butyl N-3-amino-2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropylcarbamate, with the CAS number 2228364-33-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical and biological properties.

The molecular framework of Tert-butyl N-3-amino-2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropylcarbamate features a carbamate moiety linked to a tert-butyl group, which enhances its stability and reactivity. Additionally, the presence of a 2,3-dihydro-1H-inden scaffold provides a rigid aromatic core that can interact with biological targets in a specific manner. This combination of structural elements makes the compound an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex diseases. The compound tert-butyl N-3-amino-2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropylcarbamate has been studied for its potential applications in treating various conditions, including neurological disorders and inflammatory diseases. Its unique chemical properties suggest that it may interfere with key pathological pathways involved in these conditions.

One of the most compelling aspects of this compound is its ability to modulate enzyme activity. Specifically, studies have shown that it can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. By inhibiting these enzymes, the compound may help reduce inflammation and alleviate symptoms associated with chronic inflammatory diseases.

Furthermore, the indene ring system in Tert-butyl N-3-amino-2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropylcarbamate has been identified as a crucial element for its biological activity. This moiety can engage in π-stacking interactions with biomolecules, which can enhance binding affinity and selectivity. Such interactions are particularly important for designing drugs that target receptors or other macromolecular structures within cells.

The synthesis of this compound involves multi-step organic reactions, each carefully designed to introduce the necessary functional groups while maintaining high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the expertise required to produce such compounds but also underscore the importance of innovative methodologies in pharmaceutical chemistry.

Evaluation of the pharmacokinetic properties of tert-butyl N-3-amino-2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropylcarbamate is essential for determining its potential as a drug candidate. Studies have focused on its solubility, stability, and metabolic pathways to assess how it behaves within the body. Understanding these parameters helps researchers optimize dosing regimens and predict side effects more accurately.

In vitro and in vivo studies have provided valuable insights into the biological activity of this compound. Initial experiments have demonstrated its ability to inhibit specific enzymes and modulate signaling pathways relevant to disease progression. These findings have laid the groundwork for further preclinical investigations aimed at validating its therapeutic potential.

The development of novel drugs is a complex process that requires extensive collaboration among chemists, biologists, pharmacologists, and clinicians. The compound Tert-butyl N-3-amino-2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropylcarbamate exemplifies this collaborative effort by integrating structural biology insights with synthetic chemistry expertise. Such interdisciplinary approaches are crucial for advancing drug discovery and developing effective treatments for unmet medical needs.

As research continues to evolve, new methodologies and technologies are being employed to enhance the efficiency and effectiveness of drug development. Computational modeling and high-throughput screening techniques are being used to identify promising candidates like tert-butyl N-3-amino-2-(2,3-dihydro-1H-inden-1-y)-l)-2-methylpropylcarbamate more rapidly than ever before. These advancements are expected to accelerate the transition from laboratory discoveries to clinical applications.

The future prospects for this compound remain exciting as researchers explore its potential applications in various therapeutic areas. Ongoing studies aim to refine its chemical structure further to improve its efficacy and reduce any potential toxicity. Additionally, efforts are being made to develop formulations that enhance its bioavailability and delivery efficiency.

In conclusion, Tert-butyl N-3-amino--(dihydro-Hinden-l -yI)-l-methylpropvlcarbamate (CAS No. 2228364--33--6) is a fascinating compound with significant promise in pharmaceutical research. Its unique structure, biological activity, and synthetic challenges make it an important subject of study. As our understanding of disease mechanisms and drug development technologies advances, this compound is poised to play a vital role in future medical breakthroughs.